1-(4-Chlorophenyl)-3-(5-((3,5-dimethoxybenzyl)thio)-1,3,4-thiadiazol-2-yl)urea

• IUPAC Name: 1-(4-chlorophenyl)-3-[5-[(3,5-dimethoxyphenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]urea
• InChI: InChI=1S/C18H17ClN4O3S2/c1-25-14-7-11(8-15(9-14)26-2)10-27-18-23-22-17(28-18)21-16(24)20-13-5-3-12(19)4-6-13/h3-9H,10H2,1-2H3,(H2,20,21,22,24)
• InChI Key: GCPSQJCUUWBDSB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CSC2=NN=C(S2)NC(=O)NC3=CC=C(C=C3)Cl)OC
• Molecular Formula: C18H17ClN4O3S2
• Molecular Weight: 436.9 g/mol

Description

1-(4-Chlorophenyl)-3-(5-((3,5-dimethoxybenzyl)thio)-1,3,4-thiadiazol-2-yl)urea is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a member of the thiadiazole family, which has been extensively studied for its pharmacological properties.

Scientific Research Applications

Synthesis and Biological Activity

A class of compounds including 1-(4-Chlorophenyl)-3-(5-((3,5-dimethoxybenzyl)thio)-1,3,4-thiadiazol-2-yl)urea has been explored for various synthetic and biological applications. For instance, compounds with thiazole moieties have been synthesized and shown potent antioxidant activity, suggesting their potential as antioxidant agents (Reddy et al., 2015). Similarly, derivatives possessing thiourea and urea functionalities have exhibited promising antitumor activities (Ling et al., 2008).

Chemical Protection and Modification

The 3,4-dimethoxybenzyl moiety, part of the compound's structure, has been used as a novel N-protecting group in the synthesis of various derivatives, demonstrating its utility in chemical synthesis (Grunder-Klotz & Ehrhardt, 1991). This showcases the compound's role in facilitating the creation and stabilization of new chemical entities.

Insecticidal and Fungicidal Activities

Several studies have highlighted the insecticidal and fungicidal potential of related compounds. For example, urea derivatives have been evaluated for their effectiveness in controlling mosquito populations, indicating their application in pest management (Schaefer et al., 1975). Furthermore, compounds with thiadiazole-urea structure have demonstrated excellent fungicidal activities, suggesting their use in agricultural settings (Song et al., 2008).

Photodegradation and Environmental Stability

Research into the photodegradation of thiadiazole-urea herbicides has provided insights into the environmental stability and degradation pathways of these compounds, which is crucial for assessing their long-term impact on ecosystems (Moorman et al., 1985).